4-phenylpiperazine-1-carboximidamide;sulfuric acid

• CAS No.: 17321-55-0
• Molecular Formula: C22H34N8O4S
• Molecular Weight: 506.6 g/mol
• IUPAC Name: 4-phenylpiperazine-1-carboximidamide;sulfuric acid
• InChI: InChI=1S/2C11H16N4.H2O4S/c2*12-11(13)15-8-6-14(7-9-15)10-4-2-1-3-5-10;1-5(2,3)4/h2*1-5H,6-9H2,(H3,12,13);(H2,1,2,3,4)
• InChI Key: JCWDKYJHARXFMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=N)N.C1CN(CCN1C2=CC=CC=C2)C(=N)N.OS(=O)(=O)O

Description

4-Phenylpiperazine-1-carboximidamide; sulfuric acid is a piperazine-derived compound combining a phenyl-substituted piperazine core with a carboximidamide functional group, stabilized by sulfuric acid. The phenylpiperazine moiety is a common pharmacophore in medicinal chemistry, often associated with receptor-binding activity, while the carboximidamide group enhances molecular interactions via hydrogen bonding . Sulfuric acid serves as a counterion, improving solubility and stability, which is critical for pharmaceutical formulations .

Preparation Methods

The synthesis of 4-phenylpiperazine-1-carboximidamide sulfuric acid involves several methods. One common approach is the cyclization of 1,2-diamine derivatives with sulfonium salts . This method includes the ring formation reaction between N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU, leading to protected piperazines. Deprotection of these piperazines followed by selective intramolecular cyclization yields the desired compound .

Chemical Reactions Analysis

4-Phenylpiperazine-1-carboximidamide sulfuric acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include sulfonium salts, DBU, and diphenylvinylsulfonium triflate . The major products formed from these reactions are protected piperazines and piperazinopyrrolidinones .

Scientific Research Applications

This compound has significant applications in scientific research, particularly in drug discovery, organic synthesis, and molecular biology. It is used as a building block in the synthesis of various pharmaceutical compounds due to its unique chemical properties. Additionally, it has potential therapeutic applications, making it a valuable compound in medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-phenylpiperazine-1-carboximidamide sulfuric acid involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is known to affect cell function and exhibit biological activity. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

Key structural analogs differ in substituents on the phenyl ring or piperazine core, influencing physicochemical and biological properties:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference
4-Phenylpiperazine-1-carboximidamide; H₂SO₄	Phenyl	~354.4*	Base structure; potential CNS activity due to phenylpiperazine moiety
4-(3-Methoxyphenyl)piperazine-1-carboximidamide sulfate	3-OCH₃ on phenyl	486.58	Enhanced solubility; tested as carbonic anhydrase inhibitor
Bis(4-(2-fluorophenyl)piperazine-1-carboximidamide); H₂SO₄	2-F on phenyl; bis-piperazine	542.61	Higher molecular weight; fluorinated groups may improve metabolic stability
4-(2-Methoxyphenyl)piperazine-1-carboximidamide sulfate	2-OCH₃ on phenyl	486.58	Structural isomer; altered receptor affinity

*Calculated based on molecular formula C₁₁H₁₅N₅·H₂SO₄.

Research Findings and Industrial Relevance

Key Studies on Analog Compounds

• Catalytic Efficiency : ASA outperforms H₂SO₄ in Pechmann reactions (yields: 90% vs. 70%) due to recyclability and reduced corrosion .
• Green Chemistry : Piperazine derivatives with sulfuric acid counterions align with trends in reusable catalysts, minimizing waste .
• Drug Development : Fluorinated analogs (e.g., 2-F substitution) show improved pharmacokinetic profiles in preclinical models .

Biological Activity

4-Phenylpiperazine-1-carboximidamide; sulfuric acid (commonly referred to as 4-PhPC-SO4) is a compound of interest in medicinal chemistry due to its structural features and potential biological activities. The compound is characterized by a piperazine ring substituted with a phenyl group and a carboximidamide functional group, which suggests a range of pharmacological applications, particularly in receptor modulation.

• Molecular Formula : C11H18N4O4S
• Molecular Weight : Approximately 204.277 g/mol

The presence of the sulfate group indicates possible ionic properties that may influence solubility and interaction with biological targets.

4-PhPC-SO4 primarily acts as an agonist at the human trace amine-associated receptor 1 (TAAR1). Research indicates that derivatives of this compound exhibit potent agonistic effects, with effective concentrations in the low nanomolar range (EC50) . The structural modifications on the phenyl ring significantly influence its agonistic ability, highlighting the importance of steric and electronic factors in receptor interactions.

Biological Activity

The biological activity of 4-PhPC-SO4 has been explored through various studies, demonstrating its potential in several therapeutic areas:

• Antidepressant Activity : Compounds with similar piperazine structures have shown efficacy in treating depression by modulating neurotransmitter systems.
• Antipsychotic Properties : The compound's interaction with TAAR1 may also contribute to antipsychotic effects, as seen with other piperazine derivatives.
• Antitumor Activity : Preliminary studies suggest that certain derivatives exhibit cytotoxicity against cancer cell lines such as HCT-116 (colon), MCF-7 (breast), and HeLa (cervical) .

Case Study: Cytotoxicity Assessment

A study evaluated the cytotoxic effects of 4-PhPC-SO4 and its derivatives on various cancer cell lines. Results indicated significant selectivity and potency, with IC50 values ranging from 7 µM to 19 µM for different derivatives . The following table summarizes the cytotoxic activity observed:

Compound Name	Cell Line Tested	IC50 (µM)	Selectivity Ratio
4-Phenylpiperazine-1-carboximidamide	HCT-116	11	3.1
4-(2-Chlorophenyl)piperazine	MCF-7	15	2.0
4-(3-Methoxyphenyl)piperazine	HeLa	18	-

Synthesis and Derivatives

The synthesis of 4-PhPC-SO4 involves several steps, including the cyclization of diamine derivatives with sulfonium salts. This method allows for the generation of various derivatives that may enhance biological activity or modify pharmacokinetic properties . Notable derivatives include:

• 4-(2-Chlorophenyl)piperazine : Enhanced selectivity for certain receptors.
• 4-(3-Methoxyphenyl)piperazine : Improved bioavailability due to increased lipophilicity.

These modifications underscore the potential for developing targeted therapies based on structural variations.

Applications in Research

The compound has broad applications in scientific research:

• Biochemical Assays : Used as a ligand in receptor binding studies.
• Pharmaceutical Development : Investigated for therapeutic applications targeting neurological disorders.
• Material Science : Explored for its properties in forming conductive materials or specific crystal structures due to its sulfate group .